
Technical Guide: Physicochemical Properties of
Fmoc-Trp(Boc)-Opfp

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Fmoc-Trp(Boc)-Opfp

Cat. No.: B575006 Get Quote

This document provides a detailed overview of the key physicochemical properties of N-α-

Fmoc-N-in-t-Boc-L-tryptophan pentafluorophenyl ester, commonly abbreviated as Fmoc-
Trp(Boc)-Opfp. It is intended for researchers, chemists, and professionals involved in solid-

phase peptide synthesis (SPPS) and drug development.

Core Physicochemical Data
Fmoc-Trp(Boc)-Opfp is a derivative of the amino acid tryptophan, which is extensively

modified with protecting groups (Fmoc and Boc) and an activating group (Opfp) to render it

suitable for use in Fmoc-based peptide synthesis. The key quantitative properties of this

compound are summarized below.

Property Value Reference

Molecular Formula C37H29F5N2O6 [1][2]

Molecular Weight 692.63 g/mol [2][3]

CAS Number 1811311-44-4 [1]

Structural and Logical Composition
The structure of Fmoc-Trp(Boc)-Opfp is designed for controlled, sequential addition to a

growing peptide chain. The diagram below illustrates the logical relationship between the core

amino acid and its functional modifications.
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Logical Composition of Fmoc-Trp(Boc)-Opfp

Constituent Groups
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Structural components of Fmoc-Trp(Boc)-Opfp.

General Experimental Protocol: Molecular Weight
Verification
To confirm the molecular weight and purity of Fmoc-Trp(Boc)-Opfp, High-Resolution Mass

Spectrometry (HRMS) is a standard and definitive method. The following is a generalized

protocol for such an analysis.

Objective: To verify the exact mass of Fmoc-Trp(Boc)-Opfp.

Materials:

Fmoc-Trp(Boc)-Opfp sample

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (FA) or other suitable ionization agent
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Calibrant solution for the mass spectrometer

Instrumentation:

High-Resolution Mass Spectrometer (e.g., Orbitrap, TOF, or FT-ICR)

Electrospray Ionization (ESI) source

Syringe pump or liquid chromatography system for sample introduction

Methodology:

Sample Preparation:

Accurately weigh a small amount of the Fmoc-Trp(Boc)-Opfp powder (~1 mg).

Dissolve the sample in a suitable solvent, typically acetonitrile or a mixture of acetonitrile

and water, to a final concentration of approximately 1 mg/mL.

Further dilute the stock solution to a working concentration of 1-10 µg/mL using a solvent

mixture appropriate for ESI, such as 50:50 ACN:H2O with 0.1% formic acid.

Instrument Calibration:

Calibrate the mass spectrometer according to the manufacturer's instructions using a

certified calibrant solution. This ensures high mass accuracy for the measurement.

Sample Infusion and Ionization:

Introduce the prepared sample into the ESI source via direct infusion using a syringe

pump at a low flow rate (e.g., 5-10 µL/min).

Operate the ESI source in positive ion mode, as the compound is expected to readily form

protonated adducts [M+H]+ or sodium adducts [M+Na]+.

Data Acquisition:

Acquire mass spectra over a relevant m/z range (e.g., m/z 200-1000).
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Ensure the instrument resolution is set to a high level (e.g., >60,000) to enable accurate

mass determination.

Data Analysis:

Identify the peak corresponding to the expected molecular ion. For Fmoc-Trp(Boc)-Opfp
(C37H29F5N2O6, MW = 692.63), the primary expected ion would be the protonated

molecule [M+H]+ at m/z 693.19.

Compare the experimentally measured m/z value to the theoretical m/z value calculated

from the chemical formula.

The mass accuracy should ideally be within 5 ppm (parts per million), which confirms the

elemental composition.

Analyze the isotopic pattern of the peak and compare it to the theoretical pattern for the

proposed formula to further validate the compound's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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